Cas no 76792-96-6 (1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]-)
76792-96-6 structure
Product Name:1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]-
CAS No:76792-96-6
MF:C16H21NO3
MW:275.342844724655
CID:548530
PubChem ID:11301400
Update Time:2025-04-19
1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]-
- (S)-4-Hydroxy Propranolol
- (S)-1-(Isopropylamino)-3-[(4-hydroxynaphthalen-1-yl)oxy]-2-propanol
- 4-[(2S)-2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-1-naphthalenol
- 4-hydroxypranolol
- 4-hydroxypropranol
- 4-OH-propranolol
- rac-4'-hydroxypropranolol
- 4-[(2S)-2-hydroxy-3-(propan-2-ylamino)propoxy]naphthalen-1-ol
- (-)-4-Hydroxypropranolol
- DTXSID701312988
- 1-Naphthalenol, 4-((2S)-2-hydroxy-3-((1-methylethyl)amino)propoxy)-
- 4-Hydroxypropranolol, (-)-
- UNII-E5AR0D881E
- Q27276889
- 4-[(2S)-2-hydroxy-3-[(propan-2-yl)amino]propoxy]naphthalen-1-ol
- E5AR0D881E
- (S)-4-Hydroxypropranolol
- 76792-96-6
-
- Inchi: 1S/C16H21NO3/c1-11(2)17-9-12(18)10-20-16-8-7-15(19)13-5-3-4-6-14(13)16/h3-8,11-12,17-19H,9-10H2,1-2H3/t12-/m0/s1
- InChI Key: CWEPACWBWIOYID-LBPRGKRZSA-N
- SMILES: O(C1C=CC(=C2C=CC=CC=12)O)C[C@H](CNC(C)C)O
Computed Properties
- Exact Mass: 275.15200
- Monoisotopic Mass: 275.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 61.7A^2
Experimental Properties
- PSA: 61.72000
- LogP: 2.67400
1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AH54152-5mg |
(S)-4-Hydroxy Propranolol |
76792-96-6 | 5mg |
$1175.00 | 2024-04-19 | ||
| A2B Chem LLC | AH54152-25mg |
(S)-4-Hydroxy Propranolol |
76792-96-6 | 25mg |
$2800.00 | 2024-04-19 |
1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
76792-96-6 (1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]-) Related Products
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- 81907-82-6(1-Naphthalenol,5-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-)
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